Cas no 2467-07-4 (Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-)

Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- structure

2467-07-4 structure

Product Name:Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-

CAS No:2467-07-4

Molecular Formula:C₂₃H₃₂O₄

Molecular Weight:372.49778

CID:1417951

PubChem ID:5233466

Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy- Properties

Names and Identifiers

- Benzenemethanol, 3,3'-methylenebis[5-(1,1-dimethylethyl)-2-hydroxy-
- SCHEMBL21260626
- 2467-07-4
- DTXSID30411963
- InChIKey： IIDUWFRWDSRFMO-UHFFFAOYSA-N
- Inchi： InChI=1S/C23H32O4/c1-22(2,3)18-8-14(20(26)16(10-18)12-24)7-15-9-19(23(4,5)6)11-17(13-25)21(15)27/h8-11,24-27H,7,12-13H2,1-6H3
- SMILES： CC(C)(C)C1=CC(=C(C(=C1)CO)O)CC2=C(C(=CC(=C2)C(C)(C)C)CO)O

Computed Properties

Exact Mass: 372.23016
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 6
Monoisotopic Mass: 372.23005950g/mol
Heavy Atom Count: 27
Complexity: 422
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.8
Topological Polar Surface Area: 80.9Å²

Experimental Properties

PSA: 80.92

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